(Thr(PO3H2)231)-Tau Peptide (225-237) function in Alzheimer's
(Thr(PO3H2)231)-Tau Peptide (225-237) function in Alzheimer's
An In-depth Technical Guide on the Function of (Thr(PO3H2)231)-Tau Peptide (225-237) in Alzheimer's Disease
Introduction
The microtubule-associated protein Tau is central to the pathogenesis of Alzheimer's disease (AD) and other neurodegenerative disorders known as tauopathies. In healthy neurons, Tau binds to and stabilizes microtubules, essential components of the cytoskeleton responsible for maintaining cell structure and facilitating axonal transport. However, in AD, Tau becomes hyperphosphorylated, causing it to detach from microtubules and aggregate into neurofibrillary tangles (NFTs), a hallmark of the disease.[1][2] One of the key phosphorylation sites implicated in this pathological cascade is Threonine 231 (T231). This guide provides a detailed examination of the function of Tau phosphorylated at T231 (pT231), with a specific focus on the peptide fragment spanning amino acids 225-237, a region critical for microtubule interaction. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the biochemical and structural consequences of T231 phosphorylation and its role as a therapeutic target and biomarker in Alzheimer's disease.
The Role of pT231-Tau in Alzheimer's Disease Pathology
Phosphorylation of Tau at T231 is an early and critical event in the progression of Alzheimer's disease. This modification is catalyzed by several proline-directed protein kinases, most notably glycogen (B147801) synthase kinase-3β (GSK-3β) and cyclin-dependent kinase 5 (Cdk5).[3] The phosphorylation of T231 significantly reduces the affinity of Tau for microtubules, leading to microtubule destabilization and impaired axonal transport.[2] This dissociation of Tau from microtubules is a crucial step that precedes its aggregation into paired helical filaments and ultimately NFTs.[1]
The peptide fragment (Thr(PO3H2)231)-Tau (225-237), with the sequence KVAVVR(pT)PPKSPS, is of particular interest as it encompasses the pT231 site and is located in the proline-rich region of Tau, which is crucial for its interaction with microtubules.[4][5] Research utilizing this and similar peptide fragments has been instrumental in elucidating the specific structural and functional consequences of T231 phosphorylation.
Structurally, NMR spectroscopy studies on Tau fragments containing pT231 have revealed that this phosphorylation does not cause a major change in the backbone conformation of the proximal microtubule-binding motif. Instead, the negatively charged phosphate (B84403) group on T231 can form a salt bridge with the positively charged Arginine 230 (R230).[4] This intramolecular interaction can compete with the intermolecular binding of Tau to the negatively charged surface of tubulin, providing a molecular basis for the reduced microtubule affinity of pT231-Tau.[4]
Furthermore, the phosphorylation state of T231 is dynamically regulated. The peptidyl-prolyl cis/trans isomerase Pin1 can interact with the pT231-Pro232 motif, catalyzing its isomerization. The cis conformation of pT231-Tau is considered to be pathogenic, promoting Tau aggregation and neurodegeneration, while the trans conformation is associated with a more physiological state.[3][6]
Recent studies have also highlighted the utility of pT231 as a biomarker for early-stage Alzheimer's disease. Ultrasensitive immunoassays have shown that levels of pT231 in both cerebrospinal fluid (CSF) and plasma increase in the very early stages of AD, even before significant amyloid-β plaque deposition is detectable by PET imaging.[7] This suggests that pT231 may be a sensitive indicator of initial amyloid-β-driven Tau pathology.
Quantitative Data
The following tables summarize key quantitative findings from studies on pT231-Tau and its role in Alzheimer's disease.
Table 1: Impact of Tau Phosphorylation on Microtubule Binding
| Phosphorylation Site(s) | Method | Quantitative Finding | Reference |
| Thr231 | In vitro phosphorylation and microtubule binding assay | Phosphorylation of Thr231 contributes to ~25% of the overall inhibition of Tau binding to microtubules. | [5] |
| Ser235 | In vitro phosphorylation and microtubule binding assay | Phosphorylation of Ser235 contributes to ~10% of the overall inhibition of Tau binding to microtubules. | [5] |
| Ser262 | In vitro phosphorylation and microtubule binding assay | Phosphorylation of Ser262 contributes to ~35% of the overall inhibition of Tau binding to microtubules. | [5] |
| pT231/S235 (AT180 epitope) | Tubulin assembly assay | Phosphorylated Tau at the AT180 epitope is unable to support the growth of microtubules from within Tau droplets formed by liquid-liquid phase separation. | [1][8] |
| Phospho-Tau (AT8/AT180 epitopes) | Microtubule binding assay | Phospho-Tau retains a substantial affinity for preformed microtubules (Kd = 11 nM), compared to the isolated microtubule binding repeats (Kd = 0.3 µM). | [9][10] |
Table 2: pTau-231 as a Biomarker for Alzheimer's Disease
| Biomarker | Sample Type | Method | Key Finding | Reference |
| p-tau231 | Plasma | Simoa Immunoassay | Differentiated AD patients from amyloid-β negative cognitively unimpaired older adults with high accuracy (AUC = 0.92–0.94). | [11] |
| p-tau231 | Plasma | Simoa Immunoassay | Distinguished AD patients from patients with non-AD neurodegenerative disorders (AUC = 0.93). | [11] |
| p-tau231 | Plasma | Simoa Immunoassay | Mean concentration was significantly higher in AD patients (0.193 pg/ml) compared to healthy controls (0.069 pg/ml). | [12] |
| p-tau231 | CSF and Plasma | Meta-analysis | MCI patients had significantly lower p-tau231 levels than AD patients, but higher levels than healthy controls. | [13] |
Experimental Protocols
This section provides detailed methodologies for key experiments cited in the study of (Thr(PO3H2)231)-Tau Peptide (225-237).
In Vitro Kinase Assay for Tau Phosphorylation
This protocol describes the phosphorylation of recombinant Tau protein by GSK-3β or Cdk5.
-
Materials:
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Recombinant human Tau protein
-
Active GSK-3β or Cdk5/p25 enzyme
-
Kinase buffer (e.g., 50 mM HEPES pH 7.4, 10 mM MgCl₂, 1 mM EGTA, 2 mM DTT)
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ATP solution (10 mM)
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[γ-³²P]ATP (for radioactive detection) or non-radioactive ATP
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SDS-PAGE gels and buffers
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Phospho-specific antibodies (e.g., anti-pT231-Tau)
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Western blotting equipment and reagents
-
-
Procedure:
-
Prepare a reaction mixture containing recombinant Tau protein (e.g., 1-5 µM) in kinase buffer.
-
Add the active kinase (GSK-3β or Cdk5/p25) to the reaction mixture. The optimal enzyme concentration should be determined empirically.
-
To initiate the phosphorylation reaction, add ATP to a final concentration of 100-200 µM. For radioactive assays, include [γ-³²P]ATP.
-
Incubate the reaction at 30°C for a specified time (e.g., 30-60 minutes).
-
Stop the reaction by adding SDS-PAGE sample buffer and boiling for 5 minutes.
-
Analyze the samples by SDS-PAGE. For radioactive assays, expose the gel to a phosphor screen. For non-radioactive assays, proceed with Western blotting.
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For Western blotting, transfer the proteins to a nitrocellulose or PVDF membrane.
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Block the membrane and then probe with a primary antibody specific for pT231-Tau.
-
Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
-
Detect the signal using an enhanced chemiluminescence (ECL) substrate.
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Microtubule Binding Assay
This assay quantifies the ability of phosphorylated Tau to bind to pre-formed microtubules.
-
Materials:
-
Purified tubulin
-
Microtubule assembly buffer (e.g., 80 mM PIPES pH 6.8, 1 mM MgCl₂, 1 mM EGTA, 1 mM GTP)
-
Taxol (paclitaxel)
-
Phosphorylated and non-phosphorylated Tau protein
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Cushion buffer (e.g., assembly buffer with 60% glycerol)
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Ultracentrifuge
-
-
Procedure:
-
Polymerize microtubules by incubating purified tubulin (e.g., 1 mg/ml) in assembly buffer at 37°C for 30 minutes.
-
Stabilize the microtubules by adding Taxol to a final concentration of 20 µM and incubating for another 15 minutes at 37°C.
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Incubate the pre-formed, stabilized microtubules with either phosphorylated or non-phosphorylated Tau protein at 37°C for 30 minutes.
-
Layer the mixture onto a cushion buffer in an ultracentrifuge tube.
-
Centrifuge at high speed (e.g., 100,000 x g) for 30 minutes at 37°C to pellet the microtubules and any bound Tau.
-
Carefully separate the supernatant (containing unbound Tau) from the pellet (containing microtubules and bound Tau).
-
Resuspend the pellet in a volume of buffer equal to the supernatant.
-
Analyze equal volumes of the supernatant and pellet fractions by SDS-PAGE and Coomassie blue staining or Western blotting with a pan-Tau antibody.
-
Quantify the band intensities to determine the percentage of Tau bound to microtubules.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy of Phosphorylated Tau Peptides
This protocol outlines the general steps for analyzing the structure of a phosphorylated Tau peptide, such as a fragment containing pT231.[14][15]
-
Materials:
-
Isotopically labeled (¹⁵N, ¹³C) synthetic or recombinant Tau peptide (e.g., Tau 225-246) with and without phosphorylation at T231.
-
NMR buffer (e.g., 20 mM sodium phosphate pH 6.5, 50 mM NaCl, 1 mM DTT, 10% D₂O).
-
NMR spectrometer.
-
-
Procedure:
-
Dissolve the lyophilized Tau peptide in the NMR buffer to a final concentration of 0.1-1 mM.
-
Transfer the sample to an NMR tube.
-
Acquire a series of NMR experiments, including:
-
¹H-¹⁵N HSQC to obtain a fingerprint of the peptide backbone.
-
3D experiments (e.g., HNCA, HN(CO)CA, HNCACB, CBCA(CO)NH) for backbone resonance assignment.
-
NOESY experiments to obtain distance restraints between protons.
-
Residual Dipolar Coupling (RDC) measurements to obtain long-range structural information.
-
-
Process and analyze the NMR data using appropriate software (e.g., TopSpin, NMRPipe, Sparky).
-
Assign the chemical shifts for the backbone and sidechain atoms.
-
Compare the chemical shifts and other NMR parameters between the phosphorylated and non-phosphorylated peptides to identify phosphorylation-induced structural changes.
-
Use the distance and orientational restraints to calculate a structural ensemble of the peptide.
-
Simoa (Single Molecule Array) Assay for Plasma p-Tau231
This protocol describes an ultrasensitive method for quantifying p-tau231 in plasma samples.[11]
-
Materials:
-
Simoa p-tau231 assay kit (e.g., from Quanterix), which includes capture antibody-coated paramagnetic beads, biotinylated detection antibody, streptavidin-β-galactosidase (SBG), and resorufin (B1680543) β-D-galactopyranoside (RGP) substrate.
-
Simoa instrument (e.g., HD-X or SR-X).
-
Plasma samples from patients and controls.
-
Calibrators and quality control samples.
-
-
Procedure:
-
Prepare the reagents, samples, calibrators, and controls according to the kit manufacturer's instructions.
-
Load the reagents, samples, and consumables onto the Simoa instrument.
-
The instrument will perform the following steps automatically:
-
Plasma samples are incubated with the capture antibody-coated beads, which bind to p-tau231.
-
After washing, the biotinylated detection antibody is added, which binds to a different epitope on the captured p-tau231.
-
SBG is then added, which binds to the biotinylated detection antibody.
-
The beads are washed again and loaded into a microwell array, where each well can hold at most one bead.
-
RGP substrate is added, and the wells are sealed. If p-tau231 is present on a bead, the SBG enzyme will cleave the RGP substrate, generating a fluorescent signal.
-
-
The instrument images the array and counts the number of fluorescent ("on") and non-fluorescent ("off") wells.
-
The concentration of p-tau231 in the samples is determined by interpolating the average enzymes per bead (AEB) value from a calibration curve generated using the calibrators.
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Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows related to pT231-Tau.
Caption: Signaling pathway of Tau phosphorylation at T231 and its downstream consequences in Alzheimer's disease.
Caption: Experimental workflow for a microtubule binding assay to assess the impact of Tau phosphorylation.
Conclusion
The phosphorylation of Tau at Threonine 231 is a pivotal event in the molecular pathogenesis of Alzheimer's disease. The specific peptide fragment (Thr(PO3H2)231)-Tau (225-237) serves as a critical tool for investigating the functional and structural ramifications of this post-translational modification. Research has unequivocally demonstrated that pT231 impairs Tau's ability to bind and stabilize microtubules, a key step initiating the cascade of neurofibrillary tangle formation and subsequent neurodegeneration.[1][2] Furthermore, the emergence of pT231 as a highly sensitive and early-stage biomarker in plasma and CSF offers promising avenues for early diagnosis and monitoring of disease progression.[7][11] The detailed experimental protocols and quantitative data presented in this guide provide a foundation for further research into the mechanisms of Tau-mediated neurotoxicity and the development of novel therapeutic strategies targeting the phosphorylation of Tau at this critical residue. A deeper understanding of the interplay between kinases, phosphatases, and isomerases that regulate the state of T231 will be crucial for designing effective interventions for Alzheimer's disease and other tauopathies.
References
- 1. researchgate.net [researchgate.net]
- 2. researchgate.net [researchgate.net]
- 3. Frontiers | Tau Structures [frontiersin.org]
- 4. Structural Impact of Tau Phosphorylation at Threonine 231 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Assay for Phosphorylation and Microtubule Binding Along with Localization of Tau Protein in Colorectal Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 6. A Novel Phosphorylated Tau Conformer Implicated in the Tauopathy Pathogenesis of Human Neurons - PMC [pmc.ncbi.nlm.nih.gov]
- 7. pubs.acs.org [pubs.acs.org]
- 8. Disease-Associated Tau Phosphorylation Hinders Tubulin Assembly within Tau Condensates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Alzheimer disease specific phosphoepitopes of Tau interfere with assembly of tubulin but not binding to microtubules - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. quanterix.com [quanterix.com]
- 12. neurology.org [neurology.org]
- 13. quanterix.com [quanterix.com]
- 14. Nuclear Magnetic Resonance Spectroscopy for the Identification of Multiple Phosphorylations of Intrinsically Disordered Proteins - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Nuclear magnetic resonance spectr... preview & related info | Mendeley [mendeley.com]
